Cas no 862694-99-3 (D-Nonamannuronic acid)

• Product Name: D-Nonamannuronic acid
• CAS No: 862694-99-3
• MF: C₅₄H₇₄O₅₅
• MW: 1603.13238382339
• CID: 4760045
• PubChem ID: 162642257
• Update Time: 2024-12-09

D-Nonamannuronic acid Chemical and Physical Properties

Names and Identifiers

• D-Nonamannuronic acid
• O-β-D-Mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-O-β-D-mannopyranuronosyl-(1→4)-β-D-mannopyranuronic acid (ACI)
• HY-N7699G
• DA-52643
• CS-0135288
• 862694-99-3

• Inchi： 1S/C54H74O55/c55-1-2(56)28(37(74)75)102-47(12(1)66)95-21-4(58)14(68)49(104-30(21)39(78)79)97-23-6(60)16(70)51(106-32(23)41(82)83)99-25-8(62)18(72)53(108-34(25)43(86)87)101-27-10(64)19(73)54(109-36(27)45(90)91)100-26-9(63)17(71)52(107-35(26)44(88)89)98-24-7(61)15(69)50(105-33(24)42(84)85)96-22-5(59)13(67)48(103-31(22)40(80)81)94-20-3(57)11(65)46(92)93-29(20)38(76)77/h1-36,46-73,92H,(H,74,75)(H,76,77)(H,78,79)(H,80,81)(H,82,83)(H,84,85)(H,86,87)(H,88,89)(H,90,91)/t1-,2-,3+,4+,5+,6+,7+,8+,9+,10+,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,46+,47+,48+,49+,50+,51+,52+,53+,54+/m0/s1
• InChI Key： LWPFARCLPLLIGA-WOKANFCDSA-N
• SMILES： O([C@H]1[C@@H](O)[C@@H](O)[C@H](O[C@H]2[C@@H](O)[C@@H](O)[C@H](O[C@H]3[C@@H](O)[C@@H](O)[C@H](O[C@H]4[C@@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O4)[C@@H](C(=O)O)O3)[C@@H](C(=O)O)O2)[C@@H](C(=O)O)O1)[C@H]1[C@H](O)[C@H](O)[C@H](O[C@H]2[C@H](O)[C@H](O)[C@H](O[C@H]3[C@H](O)[C@H](O)[C@H](O[C@H]4[C@H](O)[C@H](O)[C@H](O[C@H]5[C@H](O)[C@H](O)[C@H](O)O[C@@H]5C(=O)O)O[C@@H]4C(=O)O)O[C@@H]3C(=O)O)O[C@@H]2C(=O)O)O[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 1602.2993564g/mol
• Monoisotopic Mass: 1602.2993564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 109
• Rotatable Bond Count: 25
• Complexity: 3240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 45
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -17.5
• Topological Polar Surface Area: 897Ų